An In-depth Technical Guide to the Synthesis and Characterization of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid
An In-depth Technical Guide to the Synthesis and Characterization of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid
Distribution: For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, a molecule of interest in medicinal chemistry and drug discovery. The document outlines a robust synthetic protocol, rooted in established chemical principles, for the preparation of the title compound from commercially available starting materials. Furthermore, a detailed multi-technique approach to its structural elucidation and purity assessment is presented, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy. This guide is intended to be a valuable resource for researchers engaged in the synthesis of novel sulfonamide derivatives and related chemical entities.
Introduction and Scientific Rationale
4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid belongs to the class of aryl sulfonamides, a chemical scaffold of significant importance in pharmaceutical sciences. Sulfonamides are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The strategic incorporation of a brominated benzoic acid moiety and a 4-methylpiperidine group suggests potential for this molecule as a versatile intermediate for further chemical modifications, such as cross-coupling reactions at the bromine-substituted position, to generate libraries of diverse compounds for biological screening. The carboxylic acid functionality provides a handle for amide bond formation or other derivatizations, further enhancing its utility as a building block in drug discovery programs.
The synthesis of this compound is predicated on the highly reliable nucleophilic substitution reaction between a sulfonyl chloride and a secondary amine. The characterization is designed to provide unambiguous confirmation of the molecular structure and to establish a benchmark for purity and identity for future studies.
Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid
The synthetic strategy for the title compound is a two-step process commencing with the chlorosulfonation of 4-bromobenzoic acid, followed by the reaction of the resulting sulfonyl chloride with 4-methylpiperidine.
Synthesis of the Key Intermediate: 4-Bromo-3-(chlorosulfonyl)benzoic acid
The initial step involves the electrophilic aromatic substitution of 4-bromobenzoic acid using chlorosulfonic acid. The bromo and carboxylic acid groups are deactivating and direct the incoming chlorosulfonyl group to the meta position relative to the carboxylic acid, yielding the desired intermediate.
Experimental Protocol: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid
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Materials:
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4-Bromobenzoic acid
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Chlorosulfonic acid
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Ice
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Deionized water
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Dichloromethane (DCM)
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Procedure:
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In a fume hood, to a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a scrubber containing a sodium hydroxide solution, add chlorosulfonic acid (5 molar equivalents).
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Cool the flask in an ice-water bath to 0-5 °C.
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Slowly and portion-wise, add 4-bromobenzoic acid (1 molar equivalent) to the stirred chlorosulfonic acid, maintaining the internal temperature below 10 °C.
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After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
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Once the reaction is complete, carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring. A precipitate will form.
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Collect the solid precipitate by vacuum filtration and wash with cold deionized water.
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The crude product can be further purified by recrystallization from a suitable solvent system, such as a mixture of ethyl acetate and hexane, or used directly in the next step after thorough drying.
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Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid
The final step is a nucleophilic substitution reaction where the secondary amine, 4-methylpiperidine, attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion to form the sulfonamide linkage. A base is typically used to neutralize the hydrochloric acid byproduct.
Experimental Protocol: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid
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Materials:
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4-Bromo-3-(chlorosulfonyl)benzoic acid
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4-Methylpiperidine
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Triethylamine (or another suitable base)
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Dichloromethane (DCM) or Tetrahydrofuran (THF)
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1 M Hydrochloric acid (HCl)
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Saturated sodium bicarbonate solution
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Brine
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Anhydrous sodium sulfate
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Procedure:
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Dissolve 4-bromo-3-(chlorosulfonyl)benzoic acid (1 molar equivalent) in an appropriate anhydrous solvent such as DCM or THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).
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Add triethylamine (2.2 molar equivalents) to the solution and cool the mixture to 0 °C in an ice bath.
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Slowly add a solution of 4-methylpiperidine (1.2 molar equivalents) in the same solvent to the reaction mixture.
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Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.
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Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1 M HCl, water, and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
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The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization to afford the pure 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.
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Diagram of the Synthetic Workflow:
Caption: Synthetic route to the target compound.
Characterization of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid
A combination of spectroscopic techniques is employed to confirm the structure and assess the purity of the synthesized compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are essential for confirming the presence of the key functional groups and the substitution pattern of the aromatic ring.
Expected ¹H NMR Spectral Data (in DMSO-d₆, 400 MHz):
| Protons | Expected Chemical Shift (δ, ppm) | Multiplicity | Integration |
| Carboxylic acid (-COOH) | 13.0 - 13.5 | br s | 1H |
| Aromatic-H | 7.8 - 8.2 | m | 3H |
| Piperidine-H (axial/equatorial) | 2.8 - 3.2 | m | 4H |
| Piperidine-H (methine) | 1.5 - 1.8 | m | 1H |
| Piperidine-H (methylene) | 1.2 - 1.5 | m | 4H |
| Methyl (-CH₃) | 0.8 - 1.0 | d | 3H |
Expected ¹³C NMR Spectral Data (in DMSO-d₆, 100 MHz):
| Carbon | Expected Chemical Shift (δ, ppm) |
| Carboxylic acid (C=O) | 165 - 168 |
| Aromatic C-SO₂ | 138 - 142 |
| Aromatic C-Br | 120 - 125 |
| Aromatic C-COOH | 130 - 134 |
| Aromatic C-H | 128 - 135 |
| Piperidine C-N | 45 - 50 |
| Piperidine C-C | 30 - 35 |
| Piperidine C-CH | 25 - 30 |
| Methyl C | 20 - 25 |
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, the presence of bromine with its characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) will result in a distinctive M and M+2 peak pattern in the mass spectrum.[1]
Expected Mass Spectrometry Data:
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Molecular Formula: C₁₃H₁₆BrNO₄S
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Molecular Weight: 362.24 g/mol
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Expected [M-H]⁻ peaks (ESI-): ~360 and ~362 (due to bromine isotopes)
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.
Expected FTIR Absorption Bands:
| Functional Group | Wavenumber (cm⁻¹) | Description |
| O-H (Carboxylic acid) | 2500-3300 | Broad |
| C-H (Aromatic) | 3000-3100 | Sharp |
| C-H (Aliphatic) | 2850-2960 | Sharp |
| C=O (Carboxylic acid) | 1680-1710 | Strong, sharp |
| S=O (Sulfonamide) | 1320-1360 (asymmetric) | Strong |
| S=O (Sulfonamide) | 1140-1180 (symmetric) | Strong |
| C-N (Amine) | 1050-1150 | Medium |
| C-Br | 500-600 | Medium to weak |
Diagram of the Characterization Workflow:
Caption: A multi-technique approach to characterization.
Safety Considerations
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Chlorosulfonic acid is highly corrosive and reacts violently with water. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and safety goggles.
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4-Bromobenzoic acid and its derivatives should be handled with care, avoiding inhalation, ingestion, and skin contact.
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Organic solvents such as dichloromethane and tetrahydrofuran are flammable and should be used in a well-ventilated area away from ignition sources.
Conclusion
This technical guide provides a detailed and scientifically grounded framework for the synthesis and characterization of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. The outlined protocols are based on established and reliable chemical transformations, and the characterization data provides a clear roadmap for structural verification and purity assessment. This document serves as a valuable resource for chemists and researchers, enabling the efficient and confident preparation of this versatile chemical building block for applications in drug discovery and medicinal chemistry.
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